Cas no 1247475-31-5 (1-(2,6-Difluorophenyl)ethanesulfonyl chloride)

• Product Name: 1-(2,6-Difluorophenyl)ethanesulfonyl chloride
• CAS No: 1247475-31-5
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• CID: 5282429
• Update Time: 2025-05-21

1-(2,6-Difluorophenyl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)ethane-1-sulfonyl chloride
• 1-(2,6-Difluorophenyl)ethanesulfonyl chloride

• Inchi： 1S/C8H7ClF2O2S/c1-5(14(9,12)13)8-6(10)3-2-4-7(8)11/h2-5H,1H3
• InChI Key： MLWJVPZZRQPIJJ-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C(=CC=CC=1F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,6-Difluorophenyl)ethanesulfonyl chloride

Introduction to 1-(2,6-Difluorophenyl)ethanesulfonyl Chloride (CAS No. 1247475-31-5)

1-(2,6-Difluorophenyl)ethanesulfonyl chloride, also known by its CAS number 1247475-31-5, is a highly specialized organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a difluorophenyl ring. The presence of the sulfonyl chloride functional group makes it highly reactive, enabling it to participate in a variety of chemical reactions, particularly in the synthesis of sulfonamides and other related compounds.

The molecular structure of 1-(2,6-Difluorophenyl)ethanesulfonyl chloride consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions. This substitution pattern imparts electronic effects that influence the reactivity and stability of the molecule. The sulfonyl chloride group (-SO₂Cl) is a strong electron-withdrawing group, which enhances the electrophilic character of the sulfur atom. This feature makes the compound particularly useful in nucleophilic substitution reactions, where it can act as an electrophilic partner.

Recent studies have highlighted the potential of 1-(2,6-Difluorophenyl)ethanesulfonyl chloride in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its use in synthesizing bioactive molecules with potential therapeutic applications. The compound's ability to form stable sulfonamides has been leveraged in drug design, where such groups are often incorporated to improve pharmacokinetic properties such as solubility and bioavailability.

In terms of synthesis, 1-(2,6-Difluorophenyl)ethanesulfonyl chloride is typically prepared through a multi-step process involving fluorination and sulfonation reactions. The exact synthetic pathway may vary depending on the starting materials and desired product purity. However, common methods include the reaction of 2,6-difluorotoluene with sulfur trioxide in the presence of a catalyst to form the sulfonyl intermediate, followed by chlorination to yield the final product.

The physical properties of 1-(2,6-Difluorophenyl)ethanesulfonyl chloride are well-documented. It is a crystalline solid with a melting point around 50°C and a boiling point above 100°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability is influenced by environmental factors such as temperature and humidity; therefore, it is typically stored in sealed containers under dry conditions to prevent degradation.

One of the most notable applications of 1-(2,6-Difluorophenyl)ethanesulfonyl chloride is in the field of organocatalysis. Its ability to activate carbonyl groups has made it a valuable reagent in asymmetric catalysis, enabling the synthesis of enantioselective compounds with high efficiency. Recent advancements in this area have further expanded its utility, particularly in the production of complex molecules for pharmaceutical research.

In addition to its role in organic synthesis, 1-(2,6-Difluorophenyl)ethanesulfonyl chloride has been investigated for its potential in materials science applications. For example, researchers have explored its use as a precursor for high-performance polymers and coatings. The compound's reactivity and compatibility with various polymerization techniques make it a promising candidate for developing advanced materials with tailored properties.

The environmental impact of 1-(2,6-Difluorophenyl)ethanesulfonyl chloride has also been a topic of interest among scientists. Studies have shown that while the compound itself is not inherently hazardous under normal handling conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. As such, responsible use and disposal practices are essential to minimize environmental impact.

In conclusion, 1-(2,6-Difluorophenyl)ethanesulfonyl chloride (CAS No. 1247475-31-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is likely to grow even further.